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Compound of Interest

2,5-Dihydroxy-7-
Compound Name:
methoxyflavanone

Cat. No.: B12372045

For Research, Scientific, and Drug Development Professionals

The following provides essential safety and logistical information for the proper disposal of 2,5-
Dihydroxy-7-methoxyflavanone. This guidance is based on established protocols for similar
flavanone compounds and general laboratory chemical waste management principles. It is
imperative to consult your institution's Environmental Health and Safety (EHS) department and
adhere to all local, state, and federal regulations.

Immediate Safety and Handling Precautions

Prior to handling 2,5-Dihydroxy-7-methoxyflavanone for disposal, ensure all relevant
personnel are familiar with its potential hazards. While a specific Safety Data Sheet (SDS) for
this compound is not readily available, data from structurally similar flavanones, such as
Sakuranetin and Naringenin, indicate that it should be handled with care.[1][2]

Personal Protective Equipment (PPE):
e Hand Protection: Wear protective gloves.

o Eye Protection: Use safety glasses or goggles. A face shield may be necessary if there is a
risk of splashing.[3]

o Skin and Body Protection: A lab coat or other protective clothing is required.[3]
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e Respiratory Protection: In case of dust or aerosol generation, a dust respirator is
recommended.[3]

Engineering Controls:
o Work in a well-ventilated area, preferably a chemical fume hood.[4]

e An eyewash station and safety shower should be readily accessible.[4]

Hazard Summary for Structurally Similar
Flavanones

The following table summarizes the key hazards associated with flavanone compounds similar
to 2,5-Dihydroxy-7-methoxyflavanone. This information should be used to inform handling
and disposal procedures.
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Hazard Statement

Precautionary Statement

Reference Compounds

H302: Harmful if swallowed

P264: Wash skin thoroughly
after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312 +
P330: IF SWALLOWED: Call a
POISON CENTER/doctor if
you feel unwell. Rinse mouth.
P501: Dispose of
contents/container to an

approved waste disposal plant.

[1]5]

Naringenin, Sakuranetin

H315: Causes skin irritation

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P302 + P352: IF ON SKIN:
Wash with plenty of water.
P332 + P313: If skin irritation
occurs: Get medical
advice/attention. P362: Take
off contaminated clothing and

wash before reuse.[3]

A structurally similar, though

not identical, compound

H319: Causes serious eye

irritation

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337 +
P313: If eye irritation persists:

Get medical advice/attention.

[3]

A structurally similar, though

not identical, compound
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Avoid breathing
) dust/fume/gas/mist/vapors/spr
General Handling ) 5-Hydroxy-7-Methoxyflavone
ay.[4] Avoid prolonged or

repeated exposure.[4]

Step-by-Step Disposal Protocol

This protocol provides a general framework for the disposal of 2,5-Dihydroxy-7-
methoxyflavanone. Always follow your institution's specific waste disposal guidelines.

1. Waste ldentification and Segregation:

o Characterize the Waste: Determine if the waste is pure 2,5-Dihydroxy-7-
methoxyflavanone, a solution, or mixed with other chemicals.

e Segregate Waste Streams: Do not mix 2,5-Dihydroxy-7-methoxyflavanone waste with
other waste streams unless explicitly permitted by your EHS department. Keep organic and
agueous waste separate.[6]

2. Containerization and Labeling:

o Use Appropriate Containers: Collect waste in a designated, compatible chemical waste
container. The container should be in good condition and have a secure lid.[7]

» Proper Labeling: Label the waste container clearly with "Hazardous Waste" and the full
chemical name: "2,5-Dihydroxy-7-methoxyflavanone”. Include the concentration and any
other components in the waste mixture.

3. Storage of Chemical Waste:

» Designated Storage Area: Store the sealed waste container in a designated satellite
accumulation area that is at or near the point of generation.[8]

e Secondary Containment: It is best practice to store the waste container in secondary
containment to prevent spills.
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e Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents.[9]

4. Waste Pickup and Disposal:

o Contact EHS: Arrange for a pickup of the chemical waste through your institution's EHS
department or a licensed chemical waste disposal contractor.

e Do Not Dispose Down the Drain: Hazardous chemicals must never be poured down the
drain.[8]

o Documentation: Maintain records of the waste generated and its disposal in accordance with
regulatory requirements.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 2,5-Dihydroxy-
7-methoxyflavanone.
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Caption: Disposal workflow for 2,5-Dihydroxy-7-methoxyflavanone.
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This procedural guidance is intended to promote a culture of safety and environmental
responsibility in the laboratory. By adhering to these steps, researchers and scientists can
ensure the safe and compliant disposal of 2,5-Dihydroxy-7-methoxyflavanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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